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Compound of Interest

Compound Name: Dibromoacetonitrile

Cat. No.: B109444 Get Quote

Essential Safety and Handling Guide for
Dibromoacetonitrile
This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for handling Dibromoacetonitrile in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Dibromoacetonitrile is a toxic chemical that poses significant health risks. It is toxic if

swallowed, causes serious eye irritation, and is suspected of causing cancer.[1][2][3]

Furthermore, it is very toxic to aquatic life.[2][4][5] When heated to decomposition, it can emit

highly toxic fumes of nitrogen oxides, hydrogen bromide, and cyanide.[1][4] Adherence to strict

safety protocols is therefore mandatory.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense when engineering and administrative

controls cannot eliminate exposure. The following table summarizes the required PPE for

handling Dibromoacetonitrile.

Table 1: Recommended Personal Protective Equipment
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Protection Type Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection
Safety Goggles and Face

Shield

Wear tightly fitting safety

goggles that conform to EN

166 (EU) or NIOSH (US)

standards.[4] A face shield

should be worn in addition to

goggles where splashing is a

risk.

Skin Protection
Chemical-Resistant Gloves

and Protective Clothing

Wear chemical impermeable

gloves.[4] Since specific

breakthrough time data for

Dibromoacetonitrile is not

readily available, it is crucial to

consult the glove

manufacturer's chemical

resistance guide. Always

inspect gloves for tears or

punctures before use.[6] Wear

fire/flame resistant and

impervious clothing, such as a

lab coat or disposable

coveralls, to prevent skin

contact.[4]
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Respiratory Protection NIOSH-Approved Respirator

A full-face chemical cartridge

respirator with appropriate

organic vapor cartridges is

recommended.[1][6] If a full-

face respirator is unavailable,

a half-face respirator with

organic vapor cartridges and

airtight goggles can be used,

though it provides a lower level

of protection.[1][6] Ensure the

respirator is properly fitted and

NIOSH-approved.

Safe Handling and Operational Plan
1. Preparation and Engineering Controls:

Always handle Dibromoacetonitrile in a well-ventilated area, preferably within a certified

chemical fume hood.[4][6]

Ensure that an eyewash station and a safety shower are readily accessible.[1]

Remove all sources of ignition as a precautionary measure.[4][7]

2. Handling Procedure:

Before starting any work, obtain and read the Safety Data Sheet (SDS) for

Dibromoacetonitrile.[2]

Wear all the required PPE as detailed in Table 1.

Avoid the formation of dust and aerosols.[4]

Do not eat, drink, or smoke in the area where Dibromoacetonitrile is handled.[2][4]

Wash hands thoroughly after handling the chemical.[1][2][4]
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3. Storage:

Store Dibromoacetonitrile in a tightly closed container.[4][6][7]

The storage area should be locked up and well-ventilated.[2][4][6]

Protect the chemical from exposure to light and store under refrigerated temperatures in an

inert atmosphere.[7]

Dibromoacetonitrile is incompatible with strong acids, strong bases, strong oxidizing

agents, and strong reducing agents.[4][7] Store it away from these substances.

4. Spill and Emergency Procedures:

In case of a small spill, first, remove all sources of ignition.[7]

Absorb the spill with inert material such as sand or vermiculite.[4]

Collect the absorbed material into a closed container for disposal.[4][7]

Ventilate the area and wash the spill site after the material pickup is complete.[4]

For larger spills, evacuate the area and follow emergency procedures.

Waste Disposal Plan
All Dibromoacetonitrile waste is classified as hazardous waste.

Dispose of contents and containers in accordance with all federal, state, and local

environmental regulations.[1][2][5]

Contact a licensed professional waste disposal service for the disposal of this material.[1]

Contaminated clothing and absorbent paper should be sealed in a vapor-tight plastic bag for

eventual disposal.[7]

Visual Safety Protocols
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To further clarify the safety procedures, the following diagrams illustrate the operational

workflow and the hierarchy of controls for handling Dibromoacetonitrile.

Workflow for Handling Dibromoacetonitrile
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Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Dibromoacetonitrile.

Hierarchy of Controls for Dibromoacetonitrile
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Caption: The hierarchy of controls for mitigating risks associated with Dibromoacetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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